[1-(4-Acetyl-phenyl)-piperidin-4-YL]-acetic acid

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 2-[1-(4-acetylphenyl)piperidin-4-yl]acetic acid
• InChI: InChI=1S/C15H19NO3/c1-11(17)13-2-4-14(5-3-13)16-8-6-12(7-9-16)10-15(18)19/h2-5,12H,6-10H2,1H3,(H,18,19)
• InChI Key: OFKFKOUCGDKARR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCC(CC2)CC(=O)O

Description

[1-(4-Acetyl-phenyl)-piperidin-4-YL]-acetic acid is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of [1-(4-acetyl-phenyl)-piperidin-4-yl]-acetic acid ethyl ester (20.5 mol) in THF (10 mL) and water (20 mL) is added lithium hydroxide (41 mmol). The resulting mixture is stirred at rt overnight. The organic solvent is evaporated, and the residue is acidified to pH=4-5. The solid is collected by filtration, washed with water and dried at 60° C. in vacuo to give the title compound. 1H NMR (300 MHz, CDCl3) δ 7.86 (2H, d), 6.86 (2H, d), 3.90 (2H, br, d), 2.90 (2H, dt), 2.52 (3H, s), 2.34 (2H, d), 2.04 (1H, m), 1.88 (2H, br, d), 1.39 (2H, ddd); LC-MS (M+1) 262.